Cas no 2017318-07-7 (1-3-(oxolan-3-yl)propyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-3-(oxolan-3-yl)propyl-1H-1,2,3-triazol-4-amine
• CAS No: 2017318-07-7
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 6209420
• PubChem ID: 165481468
• Update Time: 2025-07-22

1-3-(oxolan-3-yl)propyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-(oxolan-3-yl)propyl-1H-1,2,3-triazol-4-amine
• 1-[3-(oxolan-3-yl)propyl]-1H-1,2,3-triazol-4-amine
• 2017318-07-7
• EN300-1113756

• Inchi： 1S/C9H16N4O/c10-9-6-13(12-11-9)4-1-2-8-3-5-14-7-8/h6,8H,1-5,7,10H2
• InChI Key： XGSPFKGIWJAEIN-UHFFFAOYSA-N
• SMILES： O1CCC(C1)CCCN1C=C(N)N=N1

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66Ų

Additional information on 1-3-(oxolan-3-yl)propyl-1H-1,2,3-triazol-4-amine

Professional Introduction to Compound with CAS No. 2017318-07-7 and Product Name: 1-3-(oxolan-3-yl)propyl-1H-1,2,3-triazol-4-amine

The compound identified by the CAS number 2017318-07-7 and the product name 1-3-(oxolan-3-yl)propyl-1H-1,2,3-triazol-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of an oxolan ring and a triazol moiety in its structure suggests a high degree of versatility, which is further enhanced by the propylamine side chain. Such structural features are often exploited in the design of bioactive molecules, making this compound a subject of intense research interest.

In recent years, there has been a growing emphasis on the development of novel heterocyclic compounds that exhibit favorable pharmacokinetic properties and high binding affinity to biological targets. The triazol scaffold, in particular, has been extensively studied for its role in enhancing drug efficacy and reducing toxicity. This is largely attributed to its ability to stabilize reactive intermediates and improve metabolic stability. The incorporation of an oxolan ring into the molecular structure further expands the compound's potential utility, as oxolanes are known for their ability to mimic natural nucleoside structures, thereby facilitating interactions with biological macromolecules.

The 1H-1,2,3-triazol-4-amine moiety in the compound's name is particularly noteworthy. This functional group is well-documented for its role in forming stable complexes with various therapeutic agents. The amine group at the 4-position of the triazol ring provides a site for further chemical modification, allowing for the introduction of additional pharmacophores or tags that can enhance solubility, bioavailability, or target specificity. Such modifications are crucial in medicinal chemistry, where subtle changes in molecular structure can significantly impact a drug's overall performance.

Current research in this domain has highlighted the importance of designing molecules that can modulate enzyme activity and receptor binding with high precision. The 1-3-(oxolan-3-yl)propyl part of the compound's name suggests a link between aliphatic and heterocyclic structures, which is a common strategy employed to achieve optimal pharmacological properties. Aliphatic chains are known to influence membrane permeability and metabolic pathways, while heterocyclic rings contribute to binding affinity and selectivity. This combination makes compounds like this particularly attractive for drug discovery efforts.

Recent studies have demonstrated that derivatives of 1H-1,2,3-triazol-4-amines exhibit promising activity against a range of therapeutic targets, including kinases and proteases. These enzymes are often implicated in various diseases, making them prime targets for small-molecule inhibition. The structural flexibility offered by the oxolan ring allows for fine-tuning of steric interactions with these targets, potentially leading to the discovery of novel therapeutics. Moreover, the propylamine side chain can be modified to introduce polar or hydrophobic groups, further optimizing interactions with biological membranes and transporters.

The synthesis and characterization of this compound have been influenced by advancements in synthetic methodologies that enable the efficient construction of complex heterocyclic systems. Techniques such as transition-metal-catalyzed coupling reactions and ring-closing metathesis have made it possible to access novel molecular architectures with high yields and purity. These methods are particularly valuable in pharmaceutical research, where large libraries of compounds need to be generated for high-throughput screening.

In addition to its potential as a lead compound for drug development, 1-3-(oxolan-3-yl)propyl-1H-1,2,3-triazol-4-amine may also find applications in materials science and agrochemicals. The unique combination of functional groups present in its structure makes it a versatile building block for designing molecules with tailored properties. For instance, modifications at the amine group could enhance its compatibility with polymer matrices or improve its stability under various environmental conditions.

The future prospects for this compound are promising, given the ongoing interest in heterocyclic chemistry and its applications in medicine. As research continues to uncover new biological pathways and therapeutic targets, compounds like this will play an increasingly important role in addressing unmet medical needs. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory discoveries into clinical applications.

It is also worth noting that computational methods are becoming increasingly integral to the drug discovery process. Molecular modeling techniques can predict how different structural modifications will affect a compound's biological activity. By leveraging these tools alongside experimental data, researchers can accelerate the development of novel therapeutics based on compounds like 1H-1H-(oxolan-propyl)-triazol-amines.

In conclusion,2017318 07 7 CAS no product name 1 3 (oxolan 3 yl)propyl 1h 12 3 triazol 4 amine represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential applications. The interplay between aliphatic chains,oxolan rings,triazol moieties,and amine functionalities offers a rich framework for designing bioactive molecules with improved efficacy and selectivity. As research progresses,this compound will undoubtedly continue to inspire new discoveries across multiple disciplines.